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Compound of Interest

Compound Name: Disperse blue 359

Cat. No.: B1585479

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 359 is a synthetic anthraquinone dye primarily utilized in the textile industry for
dyeing polyester and its blended fabrics. Its chemical designation is 1-amino-4-
(ethylamino)-9,10-dihydro-9,10-dioxoanthracene-2-carbonitrile. Beyond its established role in
textile coloration, the inherent chemical structure of Disperse Blue 359 as an anthraguinone
derivative suggests a potential for broader applications in scientific research and drug
discovery, areas that are increasingly exploring the pharmacological properties of this class of
compounds. This technical guide provides an in-depth review of the known applications of
Disperse Blue 359, alongside a forward-looking perspective on its potential in research and
development.

Physicochemical Properties and Synthesis

A comprehensive understanding of the physicochemical properties of Disperse Blue 359 is
fundamental to its application. Key properties are summarized in the table below.
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Property Value

CAS Number 62570-50-7

Molecular Formula C17H13N302

Molecular Weight 291.3 g/mol

Appearance Dark blue powder

Solubility Insoluble in water, slightly soluble in DMSO
Density 1.38 g/cm3

The synthesis of Disperse Blue 359 involves a multi-step chemical process, which is outlined
in the diagram below. A detailed experimental protocol for its laboratory-scale synthesis is
provided in the "Experimental Protocols" section.

Click to download full resolution via product page

Synthesis pathway of Disperse Blue 359.

Applications in the Textile Industry

The primary commercial application of Disperse Blue 359 is in the dyeing of synthetic fibers,
particularly polyester. Its popularity stems from its good color fastness and suitability for various
dyeing techniques.

Dyeing Methods

Disperse Blue 359 can be applied to textiles through several methods, including high-
temperature dyeing, thermosol dyeing, and transfer printing.[1] High-temperature dyeing is a
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common method for polyester, where the dye is applied under pressure at elevated
temperatures to ensure good penetration and fixation.[1] The thermosol process involves
padding the fabric with the dye dispersion and then treating it with dry heat. Transfer printing
utilizes sublimation to transfer the dye from a printed paper onto the fabric.

Performance and Fastness Properties

The performance of a dye is critically evaluated by its fastness properties, which indicate the
resistance of the color to various environmental factors. The table below summarizes the color
fastness ratings for Disperse Blue 359 on polyester fabric.

Fastness Property ISO Rating AATCC Rating
Light Fastness 5-6

Washing Fastness (Fading) 5 4-5

Washing Fastness (Staining) 4-5 5

Perspiration Fastness (Fading) 5 4-5

Perspiration Fastness

(Staining) 4 >

Ironing Fastness (Fading) - 3

Ironing Fastness (Staining) - 4

Note: Ratings are on a scale of 1 to 5, with 5 being the best.
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Workflow for textile dye evaluation.

Applications in Scientific Research and Drug
Development

While not as established as its textile applications, the anthraquinone core of Disperse Blue
359 presents intriguing possibilities for its use in biomedical research, particularly in the context
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of drug discovery.

Potential as an Anticancer Agent

Anthraquinone derivatives are a well-known class of compounds with significant anticancer
activity.[2] Their planar aromatic structure allows them to intercalate into the DNA double helix,
a mechanism that can disrupt DNA replication and transcription, ultimately leading to apoptosis
in cancer cells.[2] Furthermore, some anthraquinones are known to inhibit topoisomerase I, an
enzyme crucial for resolving DNA topological problems during cell division.[2] This dual mode
of action makes them potent chemotherapeutic agents. While Disperse Blue 359 itself has not
been extensively studied for its anticancer properties, its structural similarity to other
pharmacologically active anthraquinones warrants investigation.

Conceptual Anticancer Mechanism of Anthraquinone Dyes
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Anticancer mechanism of anthraquinones.

Use as a Fluorescent Probe
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The fluorescent properties of anthraquinone derivatives also make them candidates for use as
molecular probes in cell biology. Their ability to intercalate into DNA can be harnessed for
visualizing nuclear structures. Moreover, their fluorescence characteristics may be sensitive to
the local microenvironment, allowing for the study of cellular processes. While specific
protocols for Disperse Blue 359 are not yet established, the general principles of using
fluorescent dyes for cellular imaging can be applied.

Environmental and Toxicological Profile

The environmental fate and toxicity of disperse dyes are of significant concern due to their
widespread use and potential for release into aquatic ecosystems. Data on the ecotoxicity of
Disperse Blue 359 is limited; however, information on the related compound, Disperse Blue
35, provides some insight.

Ecotoxicity Data for Disperse Blue 35

Oral LD50 (Rat) >2000 mg/kg

Note: This data is for Disperse Blue 35 and should be considered indicative for Disperse Blue
359.

The low water solubility of disperse dyes means they tend to adsorb to sludge in wastewater
treatment plants. Biodegradation of anthraquinone dyes can be slow, and there is potential for
bioaccumulation. Further research is needed to fully characterize the environmental and
toxicological profile of Disperse Blue 359.

Experimental Protocols
Synthesis of Disperse Blue 359

This protocol is adapted from patent literature and describes a laboratory-scale synthesis.
Materials:
e 1-Aminoanthraquinone

e Chlorosulfonic acid
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N,N-Dimethylformamide (DMF)

Ethylamine

Sodium cyanide

Standard laboratory glassware and equipment
Procedure:

« Sulfonation: In a reaction vessel, dissolve 1-aminoanthraquinone in DMF. Slowly add
chlorosulfonic acid while maintaining the temperature. Heat the mixture to drive the reaction
to completion, yielding 1-aminoanthraquinone-2-sulfonic acid.

e Chlorination: The sulfonic acid derivative is then chlorinated to produce 1-amino-4-
chloroanthraquinone-2-sulfonic acid.

e Amination: React the chlorinated intermediate with ethylamine to substitute the chloro group,
forming 1-amino-4-(ethylamino)anthraquinone-2-sulfonic acid.

e Cyanation: The final step involves the reaction with sodium cyanide to introduce the nitrile
group, yielding Disperse Blue 359.

« Purification: The crude product is purified by recrystallization.

Disclaimer: This is a generalized protocol. Specific reaction conditions, including temperatures,
reaction times, and molar ratios, should be optimized based on laboratory-specific equipment
and safety protocols. The use of sodium cyanide requires extreme caution and appropriate
safety measures.

DNA Intercalation Assay (Conceptual Protocol)

This protocol provides a general framework for investigating the DNA intercalating potential of
Disperse Blue 359.

Materials:

o Disperse Blue 359
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Calf thymus DNA (ctDNA)

Tris-HCI buffer

UV-Vis spectrophotometer

Fluorometer

Procedure:

Prepare Solutions: Prepare a stock solution of Disperse Blue 359 in a suitable solvent (e.g.,
DMSO). Prepare a stock solution of ctDNA in Tris-HCI buffer.

UV-Vis Titration: To a fixed concentration of Disperse Blue 359, incrementally add aliquots
of the ctDNA solution. Record the UV-Vis spectrum after each addition. Hypochromism
(decrease in absorbance) and a bathochromic shift (redshift) in the absorption maximum are
indicative of intercalation.

Fluorescence Titration: To a fixed concentration of ctDNA, incrementally add aliquots of the
Disperse Blue 359 solution. Record the fluorescence emission spectrum after each
addition. Changes in fluorescence intensity can indicate binding to DNA.

Data Analysis: Analyze the spectral data to determine the binding constant (K) and the
number of binding sites (n).

Topoisomerase Il Inhibition Assay (Conceptual Protocol)

This protocol outlines a general method to assess the inhibitory effect of Disperse Blue 359 on

topoisomerase Il.

Materials:

Disperse Blue 359

Human topoisomerase Il enzyme

Supercoiled plasmid DNA (e.g., pBR322)
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o ATP

o Assay buffer

o Agarose gel electrophoresis system
Procedure:

e Reaction Setup: In a microcentrifuge tube, combine the assay buffer, supercoiled plasmid
DNA, and varying concentrations of Disperse Blue 359.

e Enzyme Addition: Add topoisomerase Il to the reaction mixture.

¢ Incubation: Incubate the reaction at 37°C for a specified time (e.g., 30 minutes) to allow for
the enzyme to relax the supercoiled DNA.

» Termination: Stop the reaction by adding a stop buffer containing a protein denaturant and a
loading dye.

o Gel Electrophoresis: Analyze the reaction products by agarose gel electrophoresis.

» Visualization: Stain the gel with a DNA stain (e.g., ethidium bromide) and visualize the DNA
bands under UV light. Inhibition of topoisomerase Il will result in a decrease in the amount of
relaxed DNA and an increase in the amount of supercoiled DNA compared to the control
without the inhibitor.

Fluorescent Staining of Cells (Conceptual Protocol)

This protocol provides a general guideline for using Disperse Blue 359 as a fluorescent stain
for cellular imaging.

Materials:
» Disperse Blue 359
e Cell culture medium

e Phosphate-buffered saline (PBS)
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» Formaldehyde (for fixing)
¢ Fluorescence microscope
Procedure:

o Cell Culture: Grow cells of interest on a suitable substrate (e.g., glass coverslips) in a culture
dish.

o Staining: Prepare a working solution of Disperse Blue 359 in cell culture medium. Remove
the existing medium from the cells and replace it with the staining solution.

 Incubation: Incubate the cells with the dye for a specific period to allow for cellular uptake.

» Washing: Remove the staining solution and wash the cells several times with PBS to remove
excess dye.

» Fixing (Optional): If desired, fix the cells with a formaldehyde solution.

e Imaging: Mount the coverslip on a microscope slide and observe the stained cells using a
fluorescence microscope with appropriate filter sets for excitation and emission.

Conclusion

Disperse Blue 359 is a commercially important dye with well-established applications in the
textile industry. Its robust performance and vibrant color make it a preferred choice for dyeing
synthetic fibers. Beyond this traditional role, its anthraquinone structure opens up a promising
avenue for exploration in scientific research and drug development. The potential for DNA
intercalation and topoisomerase Il inhibition suggests that Disperse Blue 359 and its
derivatives could be investigated as novel anticancer agents. Furthermore, its fluorescent
properties may be leveraged for the development of new molecular probes for cellular imaging.
While further research is needed to fully elucidate its biological activities and toxicological
profile, Disperse Blue 359 represents a molecule of interest at the intersection of materials
science and biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pjoes.com [pjoes.com]

e 2. CN103965648A - Disperse blue 359 preparation method - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Disperse Blue 359: A Technical Review of Its
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585479#literature-review-on-disperse-blue-359-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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